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Compound of Interest

Compound Name: Dimezone

Cat. No.: B1581554

Disclaimer: The term "Dimezone" can refer to several different chemical entities. This
document primarily focuses on Dimezone S (CAS 13047-13-7), a compound used as a
herbicide, pesticide, and photographic developing agent, for which public toxicity data is most
readily available.[1][2] Another notable compound is Dimebon (latrepirdine), an investigational
drug for which clinical trial safety data exists.[3][4][5] This guide will specify which compound is
being referenced.

Introduction to Dimezone S

Dimezone S, chemically known as 4-(Hydroxymethyl)-4-methyl-1-phenyl-3-pyrazolidinone, is a
cream to yellow crystalline powder.[1] It is utilized in agricultural applications as a herbicide to
control broadleaf weeds and as a broad-spectrum insecticide.[1] Its herbicidal mechanism of
action involves the inhibition of photosynthesis in plants, while its insecticidal effect is achieved
by disrupting the nervous system of insects.[1]

Preclinical Toxicity Profile of Dimezone S

The initial toxicity profile of Dimezone S has been characterized through acute toxicity studies
and hazard classifications.

Acute Toxicity Data

Quantitative data from acute oral toxicity studies are summarized below.
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Test Type Species Route Dose Effect Source
National
Technical
LD50 Mouse Oral 283 mg/kg ]
Information
Service[1]
Behavioral:
LD50 Rat Oral 566 mg/kg [1]
Somnolence

Hazard Identification and Classification

Dimezone S is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with the following hazards:

Acute Toxicity (Oral), Category 4: Harmful if swallowed.[1][6]

Skin Irritation, Category 2: Causes skin irritation.[1]

Eye Irritation, Category 2: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure), Category 3: May cause respiratory
irritation.[1]

Skin Sensitization: May cause sensitization by skin contact.[1][7]
GHS Label Elements:

e Pictogram:

 Signal Word: Warning[1][6]

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[1][6]

o

H315: Causes skin irritation.[1]

o

H319: Causes serious eye irritation.[1]
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o H335: May cause respiratory irritation.[1]

» Risk Statements (older classification):

o R22: Harmful if swallowed.[1]

o R36/37/38: Irritating to eyes, respiratory system and skin.[1]

o R43: May cause sensitization by skin contact.[1]

The workflow for GHS hazard identification and communication is a critical component of
chemical safety assessment.
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Hazard Communication

Assign Hazard Statements
(H302, H315, etc.)

Hazard Assessment

Collect Toxicity Data Analyze
(e.g., LD50, Irritation Studies)

Generate Safety Data Sheet (SDS)

Classify Substance
(According to GHS Criteria)

Assign Signal Word

Create Product Label ('Warning’)

Assign Pictograms
(e.g., Exclamation Mark)
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Preparation Phase

Select Test Animals
(e.g., Rats, Mice)

'

Acclimatize Animals

l

Dosing Phase

Fast Animals Overnight Prepare Dimezone S Doses

T

:

Assign Animals to Dose Groups

(incl. Control)

'

Administer Single Oral Dose

Obseer Days)&

Observe for Clinical Signs
& Mortality

Record Body Weight

\Aqilysis Ph’a/s/

Perform Gross Necropsy

'

Calculate LD50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Initial Toxicity and Safety Profile of Dimezone: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581554+#initial-toxicity-and-safety-profile-of-
dimezone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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